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Compound of Interest

Compound Name:
4-Chloro-2-

(methoxymethyl)pyrimidine

CAS No.: 105950-89-8

Cat. No.: B2972045 Get Quote

Executive Summary & Chemical Profile
Proper disposal of 4-Chloro-2-(methoxymethyl)pyrimidine (CAS: 105950-89-8) requires

more than simple waste bin segregation. As a halogenated heteroaromatic compound, it

possesses specific electrophilic reactivity at the C4 position, making it susceptible to hydrolysis

and nucleophilic attack. This guide outlines a field-proven workflow for the safe handling,

deactivation (quenching), and final disposal of this reagent, ensuring compliance with RCRA

standards and minimizing laboratory hazards.
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Property Specification Operational Implication

IUPAC Name
4-Chloro-2-

(methoxymethyl)pyrimidine

Primary identifier for waste

manifests.

CAS Number 105950-89-8 Use for SDS verification.

Molecular Formula C₆H₇ClN₂O
Contains Nitrogen and

Chlorine; requires incineration.

Reactivity Electrophilic (C-Cl bond)

Reacts with nucleophiles

(amines, thiols, water).

Releases HCl upon hydrolysis.

Hazards (GHS)
Acute Tox. 3 (H301, H311),

Skin Irrit. 2 (H315)

High Toxicity. Handle in fume

hood only.

Pre-Disposal Risk Assessment
Before moving the container to waste, you must assess the state of the material. The disposal

pathway diverges based on whether the material is pure reagent, reaction mixture, or spill

residue.

Critical Incompatibility Check
Strong Oxidizers: Incompatible.[1] Risk of exothermic reaction.[2]

Strong Acids: May generate HCl gas.

Aqueous Bases: Will cause hydrolysis (see Quenching section).

Recommended Pre-Treatment: Chemical Quenching
Note: While direct disposal into "Halogenated Waste" is regulatory compliant in many

jurisdictions, quenching is the preferred scientific method to eliminate electrophilic toxicity and

neutralize potential acid generation in the waste drum.

Mechanism: The 4-chloro substituent is susceptible to nucleophilic aromatic substitution (
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). Treatment with a mild base hydrolyzes the compound to the corresponding pyrimidinone
(non-electrophilic) and inorganic chloride.

Protocol: Controlled Hydrolysis
Preparation: Dissolve the waste material in a compatible solvent (e.g., Isopropanol or

Acetone) at a concentration of ~0.1 M.

Basification: Slowly add an equal volume of saturated aqueous Sodium Carbonate (

).

Observation: Evolution of

gas indicates neutralization of free acid.

Reaction: Stir at room temperature for 1-2 hours.

Validation: Check pH.[3][4] Ensure pH > 9 to drive hydrolysis to completion.

Final Stream: The resulting mixture contains the hydroxylated pyrimidine derivative and

sodium chloride. Dispose of this entire mixture as Halogenated Organic Waste.

Why? Although the organic scaffold is technically de-halogenated, the mixture likely

contains residual solvent and unreacted traces. Segregating as halogenated is the fail-

safe compliance route.

Disposal Workflow & Decision Logic
Visualizing the Waste Lifecycle
The following diagram illustrates the decision matrix for disposing of 4-Chloro-2-
(methoxymethyl)pyrimidine, ensuring no cross-contamination of waste streams.
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Waste Material:
4-Chloro-2-(methoxymethyl)pyrimidine

State of Material?

Pure Solid/Liquid Reagent

Reaction Mixture
(Solvent + Reagents)

Spill Residue
(Absorbent Material)

Quenching Required?

Segregate into:
HALOGENATED ORGANIC WASTE

If solvent is halogenated

Double bag
Hydrolysis Protocol:

Add Isopropanol + aq. Na2CO3
Stir 2 hrs

Yes (Best Practice)

No (Direct Disposal)

Labeling:
'Contains Halogenated Organics'

'Toxic' 'Flammable'

Schedule EHS/Vendor Pickup

Click to download full resolution via product page

Caption: Decision logic for the safe segregation and disposal of 4-chloropyrimidine derivatives.
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Regulatory & Compliance Data (RCRA/EPA)
For US-based laboratories, strict adherence to EPA Resource Conservation and Recovery Act

(RCRA) guidelines is mandatory.

Parameter Classification Code/Standard

Waste Category Hazardous Chemical Waste Characteristic Waste

RCRA Codes Toxic, Ignitable (if in solvent)

D001 (Ignitable), D003

(Reactive - potential), F002 (if

mixed with halo-solvents)

DOT Shipping
Toxic Liquid/Solid, Organic,

N.O.S.

UN 2811 (Solid) or UN 2810

(Liquid)

Packing Group
III (Minor Danger) or II

(Medium)

Depends on concentration;

assume PG II for pure

substance.

Labeling Requirements
Every waste container MUST bear a hazardous waste label containing:

Full Chemical Name: "Waste 4-Chloro-2-(methoxymethyl)pyrimidine" (No abbreviations).

Hazards: Check "Toxic" and "Irritant".[2]

Emergency Spill Procedures
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Clear the immediate area. The compound is a respiratory irritant.[1]

PPE: Don double nitrile gloves, lab coat, and safety goggles. Use a half-mask respirator with

organic vapor cartridges if ventilation is poor.

Containment: Surround the spill with absorbent pads or vermiculite.[2]

Decontamination:
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Absorb bulk liquid/solid.

Wipe the surface with a 10% Sodium Carbonate solution (to neutralize/hydrolyze

residues).

Clean again with water and detergent.

Disposal: Place all contaminated absorbents into a sealable bag, label as "Halogenated

Hazardous Waste (Spill Debris)," and place in the satellite accumulation area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2972045#4-chloro-2-methoxymethyl-pyrimidine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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